Cas no 18472-06-5 (7-Aminoquinolin-8-ol)

• Product Name: 7-Aminoquinolin-8-ol
• CAS No: 18472-06-5
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD18413406
• CID: 2659262
• PubChem ID: 12909488
• Update Time: 2025-07-19

7-Aminoquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 7-aminoquinolin-8-ol
• 7-Aminoquinoline-8-ol
• 7-Amino-8-quinolinol
• 7-Amino-quinolin-8-ol
• 18472-06-5
• DTXSID80512717
• SB68419
• 7-amino-8-hydroxyquinoline
• VAKRMUBGTNPWBV-UHFFFAOYSA-N
• SCHEMBL10087891
• DTXCID90463524
• DB-186512
• 7-Aminoquinolin-8-ol

• MDL： MFCD18413406
• Inchi： 1S/C9H8N2O/c10-7-4-3-6-2-1-5-11-8(6)9(7)12/h1-5,12H,10H2
• InChI Key： VAKRMUBGTNPWBV-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC2=CC=CN=C21)N

Computed Properties

• Exact Mass: 160.063662883Da
• Monoisotopic Mass: 160.063662883Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 7-Aminoquinolin-8-ol

Comprehensive Analysis of 7-Aminoquinolin-8-ol (CAS No. 18472-06-5): Properties, Applications, and Research Insights

7-Aminoquinolin-8-ol (CAS No. 18472-06-5) is a heterocyclic organic compound belonging to the quinoline family, characterized by its unique amino and hydroxyl functional groups. This compound has garnered significant attention in pharmaceutical and material science research due to its versatile chemical properties. The molecular structure of 7-Aminoquinolin-8-ol features a quinoline backbone substituted with an amino group at the 7-position and a hydroxyl group at the 8-position, making it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing interest in 7-Aminoquinolin-8-ol derivatives for their potential applications in medicinal chemistry. Researchers are exploring its role in designing novel antimicrobial agents and anticancer compounds, aligning with the global demand for innovative therapeutics. The compound's ability to chelate metal ions also positions it as a candidate for catalysis and sensor development, addressing trends in green chemistry and environmental monitoring.

From a synthetic perspective, 7-Aminoquinolin-8-ol synthesis methods have been optimized to improve yield and purity, with recent literature emphasizing microwave-assisted reactions and solvent-free techniques. These advancements cater to the industry's shift toward sustainable practices, a topic frequently searched in academic and industrial forums. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring compliance with regulatory standards.

The compound's stability under varying pH conditions and thermal properties (thermal decomposition of 7-Aminoquinolin-8-ol) are critical for its storage and handling. Safety data sheets (SDS) provide detailed guidelines, reflecting user concerns about chemical safety protocols and laboratory best practices. Additionally, its solubility profile in organic solvents like DMSO and ethanol is frequently queried in research databases, underscoring its practical utility.

Emerging applications of CAS No. 18472-06-5 extend to photovoltaic materials and organic electronics, where its electron-donating properties are exploited. This aligns with the surge in searches for organic semiconductors and renewable energy technologies. Furthermore, computational studies using DFT calculations predict its reactivity patterns, aiding in the design of next-generation functional materials.

In summary, 7-Aminoquinolin-8-ol (CAS No. 18472-06-5) exemplifies the intersection of fundamental research and industrial innovation. Its multifaceted applications—from drug discovery to advanced materials—resonate with current scientific priorities, making it a compound of enduring relevance. Ongoing research continues to uncover new dimensions of its utility, ensuring its place in the evolving landscape of chemical sciences.